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Compound of Interest

Compound Name: Bromoxynil octanoate

Cat. No.: B157857

Essential Safety and Handling Guide for Bromoxynil
Octanoate

This guide provides critical safety, handling, and disposal information for laboratory
professionals working with Bromoxynil octanoate. Adherence to these procedures is essential
to minimize exposure risks and ensure a safe working environment. Bromoxynil octanoate is
a moderately toxic herbicide that can be harmful if inhaled, swallowed, or absorbed through the
skin.[1][2][3] It is also a suspected reproductive toxicant and can cause skin and eye irritation.

[2][4]

Hazard Summary

o Acute Toxicity: Toxic if swallowed or inhaled and harmful in contact with skin.

Irritation: Causes skin irritation and can cause serious eye damage.

Sensitization: May cause an allergic skin reaction.

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.

Quantitative Toxicity Data

The following table summarizes key toxicity values for Bromoxynil octanoate.
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Metric Value Species Route Source
Oral LDso 190-250 mg/kg Rat Oral

Dermal LDso >2000 mg/kg Rabbit Dermal

Inhalation LCso >500 mg/L (4-hr)  Rat Inhalation

Acceptable Daily

0.003 mg/kg/day =~ Human Oral
Intake (ADI)

Personal Protective Equipment (PPE)

Arisk assessment should always be conducted to determine the specific PPE required for the
planned procedure. However, the following provides a general guideline for handling
Bromoxynil octanoate.

Hand Protection

e Requirement: Chemical-resistant gloves are mandatory.

» Specification: Use PVC or neoprene gloves. For tasks with a high risk of splashing, consider
gloves with extended cuffs (elbow-length).

e Procedure:
o Inspect gloves for any signs of degradation or puncture before each use.
o Wash the outside of the gloves before removing them.

o Wash hands thoroughly with soap and water after removing gloves.

Body Protection

e Requirement: Impervious protective clothing is necessary to prevent skin contact.

o Specification: Wear long-sleeved cotton overalls, a chemical-resistant apron, and rubber
boots.

e Procedure:
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o Ensure overalls are buttoned to the neck and wrist.
o Remove any contaminated clothing immediately.

o Contaminated clothing should be washed separately from other laundry using detergent
and hot water. Severely contaminated items must be disposed of as hazardous waste.

Eye and Face Protection

e Requirement: Protect eyes and face from splashes and vapors.
» Specification: Wear splash-proof safety goggles and a face shield.
» Procedure:

o Ensure a snug fit for goggles to prevent any gaps.

o In case of eye contact, immediately use an eyewash station. Facilities must be equipped
with an eyewash facility and a safety shower.

Respiratory Protection

» Requirement: Respiratory protection is required when engineering controls are insufficient, or
during spills, fires, or handling in confined spaces.

» Specification: Use an approved full-face air-purifying respirator equipped with organic vapor
cartridges.

e Procedure:
o Ensure the respirator is properly fitted before entering the work area.
o Follow the manufacturer's instructions for cartridge replacement schedules.

Operational and Disposal Plans
Safe Handling Protocol

e Preparation:
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[e]

Work in a well-ventilated area, preferably within a chemical fume hood.

o

Ensure an eyewash station and safety shower are readily accessible.

[¢]

Read the Safety Data Sheet (SDS) thoroughly before beginning work.

[¢]

Keep away from heat, sparks, and open flames.

e Handling:
o Avoid creating mists or vapors.
o Do not eat, drink, or smoke in the handling area.
o Wash hands thoroughly after handling and before any breaks.
o Storage:
o Store in the original, tightly closed container in a cool, dry, and well-ventilated area.

o Store locked up and away from food, drink, and animal feed.

Emergency Exposure Plan

 Inhalation: Remove the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water. Seek medical attention if irritation or other symptoms develop.

o Eye Contact: Immediately flush eyes with running water for at least 15-20 minutes, holding
the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious
and able to swallow, have them sip a glass of water. Call a poison control center or doctor
immediately for treatment advice.
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Spill and Disposal Plan

e Spill Containment:

o Evacuate all non-essential personnel from the area.

o

Wear full PPE, including respiratory protection.

[¢]

Stop the leak if it is safe to do so.

[¢]

For small spills, absorb with an inert material like sand, earth, or vermiculite.

[e]

For large spills, dike the area to prevent spreading and entry into drains or waterways.
e Cleanup:

o Use non-sparking tools to collect the absorbed material.

o Place the contaminated material into a suitable, labeled container for disposal.

o Clean the spill area with detergent and water, collecting the cleaning solution for disposal.
e Disposal:

o Dispose of waste, including contaminated PPE and cleanup materials, as hazardous
waste in accordance with all local, state, and federal regulations.

o Do not contaminate water, food, or feed through storage or disposal. Never pour waste
into drains or sewers.

Visual Workflow for Safe Handling

The following diagram illustrates the procedural workflow for the safe handling of Bromoxynil
octanoate, from preparation to disposal.
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Caption: Workflow for safe handling of Bromoxynil octanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b157857?utm_src=pdf-custom-synthesis
https://farmag.co.za/wp-content/uploads/2018/09/Bromoxynil-450-EC-MSDS.pdf
https://www.genfarm.com.au/sites/genfarm/files/2018-09/documents/Genfarm%20Bromoxynil%20200%20Selective%20Herbicide%20SDS.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7810_2.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/68/2022/09/23135443/BROMINAL-MSDS.pdf
https://www.benchchem.com/product/b157857#personal-protective-equipment-for-handling-bromoxynil-octanoate
https://www.benchchem.com/product/b157857#personal-protective-equipment-for-handling-bromoxynil-octanoate
https://www.benchchem.com/product/b157857#personal-protective-equipment-for-handling-bromoxynil-octanoate
https://www.benchchem.com/product/b157857#personal-protective-equipment-for-handling-bromoxynil-octanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157857?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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